Cas no 67031-16-7 (Methyl 2-(4-chlorophenyl)-4-oxobutanoate)

Methyl 2-(4-chlorophenyl)-4-oxobutanoate is a versatile organic compound featuring a 4-chlorophenyl group and a ketone-functionalized butanoate ester structure. Its key advantages include its utility as a synthetic intermediate in pharmaceutical and agrochemical applications, particularly in the preparation of biologically active molecules. The presence of both ester and ketone functionalities allows for further derivatization, enabling selective modifications for targeted synthesis. The 4-chlorophenyl moiety enhances stability and influences electronic properties, making it valuable in structure-activity relationship studies. The compound is typically used under controlled conditions due to its reactivity, ensuring precise incorporation into complex molecular frameworks. Its well-defined structure supports reproducibility in research and industrial processes.
Methyl 2-(4-chlorophenyl)-4-oxobutanoate structure
67031-16-7 structure
Product Name:Methyl 2-(4-chlorophenyl)-4-oxobutanoate
CAS No:67031-16-7
MF:C11H11ClO3
MW:226.656242609024
MDL:MFCD32711152
CID:5465099
PubChem ID:12462820
Update Time:2025-11-01

Methyl 2-(4-chlorophenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-chlorophenyl)-4-oxobutanoate
    • Methyl 2-(4-chlorophenyl)-4-oxobutanoate
    • MDL: MFCD32711152
    • Inchi: 1S/C11H11ClO3/c1-15-11(14)10(6-7-13)8-2-4-9(12)5-3-8/h2-5,7,10H,6H2,1H3
    • InChI Key: XUWDQIRZVRAAOE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(=O)OC)CC=O

Computed Properties

  • Exact Mass: 226.0396719 g/mol
  • Monoisotopic Mass: 226.0396719 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4
  • Molecular Weight: 226.65

Methyl 2-(4-chlorophenyl)-4-oxobutanoate Pricemore >>

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Additional information on Methyl 2-(4-chlorophenyl)-4-oxobutanoate

Methyl 2-(4-chlorophenyl)-4-oxobutanoate: An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(4-chlorophenyl)-4-oxobutanoate (CAS No. 67031-16-7) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a chlorophenyl group and an oxobutanoate moiety, making it an interesting subject for both academic research and industrial applications.

The chemical structure of Methyl 2-(4-chlorophenyl)-4-oxobutanoate can be represented as C11H10ClO3. This compound is a derivative of butyric acid and contains a methyl ester group, which imparts specific reactivity and solubility properties. The presence of the chlorophenyl substituent enhances its potential for use in various synthetic pathways and biological assays.

In the pharmaceutical industry, Methyl 2-(4-chlorophenyl)-4-oxobutanoate has been explored for its potential as an intermediate in the synthesis of drugs targeting various diseases. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond pharmaceuticals, Methyl 2-(4-chlorophenyl)-4-oxobutanoate has found applications in the agrochemical industry. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Research published in the Journal of Agricultural and Food Chemistry in 2022 demonstrated that compounds derived from this ester showed promising activity against a range of plant pathogens, making them valuable candidates for the development of new agricultural products.

In materials science, the properties of Methyl 2-(4-chlorophenyl)-4-oxobutanoate have been investigated for their potential use in polymer synthesis and functional materials. The compound's ability to undergo controlled polymerization reactions has led to its use in the development of novel polymers with tailored properties. A study published in Macromolecules in 2021 reported that copolymers containing this ester exhibited enhanced thermal stability and mechanical strength, making them suitable for high-performance applications.

The synthesis of Methyl 2-(4-chlorophenyl)-4-oxobutanoate can be achieved through several routes, including esterification reactions and condensation processes. One common method involves the reaction of 4-chloroacetophenone with methyl acetoacetate in the presence of a suitable catalyst. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Methyl 2-(4-chlorophenyl)-4-oxobutanoate, such as its melting point, boiling point, and solubility, are crucial for its application in various fields. It is generally a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is moderately soluble in organic solvents such as ethanol and acetone but has limited solubility in water.

In terms of safety and handling, while Methyl 2-(4-chlorophenyl)-4-oxobutanoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The environmental impact of Methyl 2-(4-chlorophenyl)-4-oxobutanoate is another area of ongoing research. Studies have shown that while the compound itself is not highly toxic to aquatic organisms, its breakdown products may have varying environmental effects. Therefore, responsible disposal practices are essential to minimize any potential ecological impact.

In conclusion, Methyl 2-(4-chlorophenyl)-4-oxobutanoate (CAS No. 67031-16-7) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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